4-Bromo-4,4-difluorobutan-1-ol
Description
“4-Bromo-4,4-difluorobutan-1-ol” is a chemical compound with the molecular formula C4H7BrF2O . It is used in various research applications.
Molecular Structure Analysis
The molecular structure of “4-Bromo-4,4-difluorobutan-1-ol” consists of 4 carbon atoms, 7 hydrogen atoms, 1 bromine atom, 2 fluorine atoms, and 1 oxygen atom . Detailed structural analysis would require more specific data or computational modeling.Scientific Research Applications
Organic Synthesis
4-Bromo-4,4-difluorobutan-1-ol: is a valuable intermediate in organic synthesis. Its incorporation into larger molecules is crucial due to its reactive bromo and hydroxyl groups, which can undergo further chemical transformations. For instance, it can be used in the synthesis of complex molecules like pharmaceuticals and agrochemicals .
Medicinal Chemistry
In the realm of medicinal chemistry, 4-Bromo-4,4-difluorobutan-1-ol has potential applications in the synthesis of bioactive molecules. Its structural motif can be found in certain pharmaceutical compounds, where the difluoromethyl group can improve metabolic stability and enhance binding affinity to biological targets .
Material Science
This compound can be employed in the development of new materials, such as polymers with unique properties. The presence of fluorine atoms can impart high thermal stability and resistance to solvents and chemicals, making it suitable for specialized applications .
Analytical Chemistry
In analytical chemistry, 4-Bromo-4,4-difluorobutan-1-ol can serve as a standard or reference compound in chromatographic analysis. Its unique retention time and spectral properties enable the identification and quantification of similar compounds in complex mixtures .
Environmental Science
The environmental impact of fluorinated organic compounds is a growing field of study4-Bromo-4,4-difluorobutan-1-ol can be used as a model compound to study the environmental fate, transport, and degradation of fluorinated pollutants .
Industrial Applications
On an industrial scale, 4-Bromo-4,4-difluorobutan-1-ol can be utilized in the synthesis of advanced intermediates for bulk chemicals. Its production and handling require specialized knowledge due to the presence of reactive and potentially hazardous bromine and fluorine atoms .
Photocatalysis
The compound’s bromine atom makes it a candidate for photocatalytic reactions, where light energy can induce bromine radical formation. This property can be harnessed in the synthesis of complex organic molecules through radical-mediated pathways .
Bioconjugation
Lastly, 4-Bromo-4,4-difluorobutan-1-ol can be used in bioconjugation techniques. The bromine atom allows for selective attachment to biomolecules, which can be useful in drug delivery systems and the development of diagnostic agents .
properties
IUPAC Name |
4-bromo-4,4-difluorobutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BrF2O/c5-4(6,7)2-1-3-8/h8H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMVXWKFHZLGKAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)(F)Br)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80371245 |
Source
|
| Record name | 4-bromo-4,4-difluorobutan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80371245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-4,4-difluorobutan-1-ol | |
CAS RN |
155957-60-1 |
Source
|
| Record name | 4-bromo-4,4-difluorobutan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80371245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-4,4-difluorobutan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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